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Cat. No.: B1167394 Get Quote

Technical Support Center: ContraCon
Temperature and Humidity Sensors
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the calibration and troubleshooting of temperature

and humidity sensors in equipment utilizing the ContraCon decontamination routine, such as

the Thermo Scientific Heracell 150i and 240i CO2 incubators.

Frequently Asked Questions (FAQs)
Q1: How often do the temperature and humidity sensors in my ContraCon-equipped incubator

need to be calibrated?

A1: For optimal performance and to ensure the validity of your experimental conditions, regular

calibration is crucial. A recommended calibration interval for the temperature sensor is every six

months.[1] While specific guidelines for the humidity sensor are not as explicitly defined in the

available documentation, a similar biannual or annual calibration schedule is a good laboratory

practice, depending on the criticality of the humidity levels for your research.

Q2: Can the temperature and humidity sensors remain inside the incubator during a

ContraCon decontamination cycle?
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A2: Yes, the sensors are designed to be thermostable and can remain in place during the 90°C

moist heat ContraCon decontamination routine.[1][2][3] This simplifies the decontamination

process as it eliminates the need to disassemble and remove the sensors.[2][3]

Q3: What is the expected temperature and humidity accuracy in a Heracell incubator with

ContraCon?

A3: The Heracell 150i incubator is specified to have a temperature stability of ±0.1°C and a

uniformity of ±0.5°C at 37°C. Under normal operating conditions at 37°C, a relative humidity of

approximately 93% is achieved.[4]

Calibration Requirements and Protocols
Regular calibration of the temperature and humidity sensors is critical for maintaining an

optimal and reproducible environment for your experiments.

Quantitative Data Summary
Parameter

Specification/Recommend
ation

Source

Temperature

Calibration Frequency Every 6 months [1]

Temperature Stability ±0.1°C at 37°C

Temperature Uniformity ±0.5°C at 37°C

Humidity

Recommended Calibration

Frequency

Annually (as per good

laboratory practice)

Expected Relative Humidity Approx. 93% at 37°C [4]

Experimental Protocol: Temperature Sensor Calibration
This protocol is based on the procedure for the Heracell 150i/240i incubators.
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Objective: To calibrate the incubator's internal temperature sensor against a certified reference

thermometer.

Materials:

Calibrated reference thermometer with an accuracy of > ±0.1°C.[4]

Isothermal container (e.g., a flask filled with glycerol).[4]

Deionized water for the humidity reservoir.[1]

Procedure:

Preparation:

Ensure the incubator has been running at the desired setpoint (e.g., 37°C) for at least two

hours to stabilize.[1]

Fill the water reservoir in the base of the incubator with deionized water.[1]

Place the probe of the calibrated reference thermometer into the isothermal container

(glycerol flask).

Position the isothermal container in the center of the incubator.[4]

Feed the reference thermometer's cable through the access port at the back of the

incubator.

Stabilization:

Close the incubator door and allow the reference thermometer reading to stabilize for at

least 10-12 hours. Do not open the door during this period.[1]

Calibration:

After the stabilization period, compare the temperature reading of the reference

thermometer with the incubator's displayed temperature.
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If there is a significant deviation, access the calibration menu on the incubator's control

panel.

Follow the on-screen instructions to adjust the incubator's temperature reading to match

the value from the calibrated reference thermometer.

Troubleshooting Guides
This section addresses common issues you may encounter with the temperature and humidity

sensors.

Temperature Troubleshooting
Issue Potential Cause Troubleshooting Steps

Temperature deviation from

setpoint
Improper calibration

Recalibrate the temperature

sensor using the protocol

above.

Door not sealing properly

Check the door gasket for any

damage or debris and ensure

it is closing tightly.

Blocked airflow

Ensure that shelves and

equipment inside the incubator

are not obstructing the internal

fan.

"Actual value not plausible"

error message
Implausible temperature signal

1. Reset the unit. 2. If the error

persists, contact technical

service.[5]

"Sensor breakage" error

message

The measured value exceeds

the accepted limit

1. Dry the sensor. 2. If the error

persists, request service.[5]

Humidity Troubleshooting
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Issue Potential Cause Troubleshooting Steps

Low humidity levels
Insufficient water in the

reservoir

Check the water level in the

incubator's water reservoir and

refill with sterile distilled water

as needed.

Incorrect water type

Ensure you are using sterile

distilled water. Tap water can

lead to mineral buildup and

affect humidification.

Door left open for an extended

period

Minimize the duration of door

openings to allow for faster

humidity recovery.

"Humidity sensor probe break"

error message

Defective humidity sensor in

the sensor block

Contact technical service for

sensor replacement.

Condensation inside the

chamber
High ambient humidity

Ensure the laboratory

environment has controlled

humidity levels.

Improperly sealed inner door

Check the seal of the inner

glass door(s) to ensure a tight

fit.

Visual Diagrams
Logical Relationship for Calibration Requirement
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Caption: Logical triggers for performing sensor calibration.

Troubleshooting Flowchart for Humidity Issues
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Caption: Step-by-step troubleshooting for low humidity readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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